Cas no 1865976-88-0 (5-Bromo-2-(pyrrolidin-1-yl)-3-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-2-(pyrrolidin-1-yl)-3-(trifluoromethyl)pyridine
• CAS No: 1865976-88-0
• CID: 4625674
• Update Time: 2025-05-23

5-Bromo-2-(pyrrolidin-1-yl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(pyrrolidin-1-yl)-3-(trifluoromethyl)pyridine

Additional information on 5-Bromo-2-(pyrrolidin-1-yl)-3-(trifluoromethyl)pyridine

5-Bromo-2-(pyrrolidin-1-yl)-3-(trifluoromethyl)pyridine: A Comprehensive Overview

5-Bromo-2-(pyrrolidin-1-yl)-3-(trifluoromethyl)pyridine (CAS No. 1865976-88-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its pyridine ring structure, incorporates a bromine atom at the 5-position, a pyrrolidine group at the 2-position, and a trifluoromethyl group at the 3-position. These substituents confer unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 5-Bromo-2-(pyrrolidin-1-yl)-3-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of the pyridine core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromine and trifluoromethyl groups with high precision. These methods not only enhance the purity of the final product but also align with green chemistry principles.

One of the most promising applications of 5-Bromo-2-(pyrrolidin-1-yl)-3-(trifluoromethyl)pyridine lies in its potential as a building block for drug discovery. The compound's pyridine ring serves as a versatile scaffold for attaching bioactive groups, enabling the development of novel pharmaceutical agents. Recent studies have demonstrated its utility in designing inhibitors for kinases and other enzyme targets implicated in cancer and neurodegenerative diseases. For example, modifications to the pyrrolidine group have been shown to significantly improve binding affinity to specific protein targets.

In addition to its role in drug discovery, 5-Bromo-2-(pyrrolidin-1-yl)-3-(trifluoromethyl)pyridine has found applications in materials science. Its electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have explored its ability to act as an electron-deficient acceptor material in organic photovoltaic cells, where it has shown promise in enhancing charge transport and device efficiency.

Recent breakthroughs in computational chemistry have further illuminated the structural and electronic properties of 5-Bromo-2-(pyrrolidin-1-yl)-3-(trifluoromethyl)pyridine. Advanced density functional theory (DFT) calculations have provided insights into its molecular orbitals and reactivity patterns, aiding in the design of more effective derivatives. These computational studies complement experimental work, offering a holistic understanding of the compound's behavior in different chemical environments.

The integration of 5-Bromo-2-(pyrrolidin-1-y